Cas no 2137840-14-1 (5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2137840-14-1
• MF: C₉H₁₃N₃S
• MW: 195.284620046616
• CID: 6288301
• PubChem ID: 165458382
• Update Time: 2025-05-23

5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137840-14-1
• EN300-743198
• 5-(4-methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine
• 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C9H13N3S/c1-6-9(13-5-12-6)7-2-8(10)4-11-3-7/h2,5,8,11H,3-4,10H2,1H3
• InChI Key： LMKLGOGIUNKMRO-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C1=CC(CNC1)N

Computed Properties

• Exact Mass: 195.08301860g/mol
• Monoisotopic Mass: 195.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.2Ų

Additional information on 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine

5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137840-14-1)

5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2137840-14-1) is a versatile compound with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a tetrahydropyridine ring system with a thiazole moiety. The integration of these structural elements imparts distinctive chemical properties and biological activities to the molecule.

The tetrahydropyridine ring in 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine is a six-membered ring containing four carbon atoms and two nitrogen atoms. This structure is known for its stability and ability to participate in various chemical reactions. The presence of the thiazole group further enhances the compound's reactivity and selectivity in different chemical environments. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules with therapeutic applications.

One of the most notable aspects of 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine is its role in the development of novel drug candidates. Researchers have explored its ability to act as an intermediate in the synthesis of compounds targeting various disease states. For instance, studies have demonstrated its potential in the creation of agents that modulate ion channels and enzymes involved in neurological disorders such as epilepsy and Parkinson's disease.

The synthesis of 5-(4-Methyl-1,3-thiazol-5-yl)-1,2,3,6-tetrahydropyridin-3-amine involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by coupling reactions to introduce the tetrahydropyridine moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. These improvements have not only enhanced yield but also reduced the environmental footprint of its production.

In terms of biological activity, 5-(4-Methyl-1,3-thiazol-5-yli)-tetrahydropyridinamine has shown promising results in preclinical studies. For example, it has demonstrated potent inhibitory effects on certain kinases associated with cancer progression. Additionally, its ability to cross the blood-brain barrier makes it a valuable candidate for neurodegenerative disease research.

From an analytical standpoint,5-(4-Methyl-thiazolyl)-tetrahydropyridinamine can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed insights into its molecular structure and purity. Furthermore, computational chemistry tools have been employed to predict its pharmacokinetic properties and optimize its bioavailability.

Looking ahead,the CAS No 2137840–14–1 compound holds great promise for further exploration in drug discovery programs. Its unique combination of structural features positions it as a valuable building block for developing innovative therapeutic agents.